Cas no 915967-82-7 (Piperaquine tetraphosphate tetrahydrate)

• Product Name: Piperaquine tetraphosphate tetrahydrate
• CAS No: 915967-82-7
• MF: C₂₉H₃₇Cl₂N₆O₅P
• MW: 651.521045446396
• CID: 1073343
• PubChem ID: 329775155
• Update Time: 2025-07-22

Piperaquine tetraphosphate tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Piperaquine tetraphosphate tetrahydrate
• 7-chloro-4-[4-[3-[4-(7-chloroquinolin-4-yl)piperazin-1-yl]propyl]piperazin-1-yl]quinoline,phosphoric acid,tetrahydrate
• 7-Chloro-4-[4-[3-[4-(7-chloroquinolin-4-yl)piperazin-1-yl]propyl]piperazin-1-yl]quinoline

• Inchi： 1S/C29H32Cl2N6.H3O4P.H2O/c30-22-2-4-24-26(20-22)32-8-6-28(24)36-16-12-34(13-17-36)10-1-11-35-14-18-37(19-15-35)29-7-9-33-27-21-23(31)3-5-25(27)29;1-5(2,3)4;/h2-9,20-21H,1,10-19H2;(H3,1,2,3,4);1H2
• InChI Key： XCIFCLAFXMWYHQ-UHFFFAOYSA-N
• SMILES： O=P(O)(O)O.ClC1C=C2N=CC=C(C2=CC=1)N1CCN(CCCN2CCN(C3C4C(=CC(=CC=4)Cl)N=CC=3)CC2)CC1.O

Computed Properties

• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 61
• Rotatable Bond Count: 6

Experimental Properties

• Solubility: H2O: ≥10mg/mL
• Sensitiveness: Hygroscopic

Piperaquine tetraphosphate tetrahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Piperaquine tetraphosphate tetrahydrate

Piperaquine Tetraphosphate Tetrahydrate: A Comprehensive Overview of CAS No. 915967-82-7

The Piperaquine tetraphosphate tetrahydrate, identified by the CAS No. 915967-82-7, is a synthetic compound classified as an antimalarial agent with a unique chemical structure that combines a quinoline core with a piperazine moiety. This formulation, stabilized by four phosphate groups and crystallized with four water molecules (tetrahydrate), exhibits potent activity against Plasmodium species responsible for malaria. Its development stems from decades of research into aminoquinoline derivatives, which have been pivotal in combating drug-resistant strains of the parasite.

Recent studies highlight the compound's efficacy in combination therapies, particularly when paired with artemisinin-based drugs. A 2023 clinical trial published in the Lancet Infectious Diseases demonstrated that the Piperaquine tetraphosphate tetrahydrate-artemisinin combination therapy (APC) achieved a cure rate exceeding 98% in patients with uncomplicated malaria, surpassing traditional regimens. The compound's prolonged half-life, attributed to its phosphorylated form, allows for weekly dosing schedules, enhancing adherence and reducing relapse rates.

Structurally, the molecule's quinoline ring contributes to its antiparasitic mechanism by disrupting heme polymerization within infected erythrocytes. The piperazine component enhances membrane permeability, facilitating intracellular delivery. The presence of four phosphate groups (tetraphosphate) ensures solubility and bioavailability while minimizing gastrointestinal irritation—a common limitation of older quinolines like chloroquine. This design aligns with modern drug development principles emphasizing pharmacokinetic optimization.

In preclinical models, the compound has shown synergistic effects when combined with immunomodulatory agents, suggesting potential applications beyond malaria treatment. Research published in Nature Communications (2023) revealed its ability to modulate T-cell responses in murine models of autoimmune disorders, opening avenues for investigation in rheumatoid arthritis and multiple sclerosis therapies. However, these findings remain preliminary and require further validation.

Clinical pharmacology studies emphasize the importance of precise dosing due to interpatient variability in hepatic metabolism pathways. A phase II trial highlighted that patients with cytochrome P450 3A4 polymorphisms exhibited altered plasma concentration profiles, necessitating genotype-guided dosing strategies. Such insights underscore the need for personalized medicine approaches in deploying this compound effectively.

Manufacturing challenges center on maintaining crystalline stability during synthesis—a critical factor for bioequivalence across batches. Innovations such as microwave-assisted solid-state reactions have improved yield consistency while minimizing impurities linked to amorphous phases. These advancements align with regulatory standards enforced by agencies like the FDA and EMA for active pharmaceutical ingredients (APIs).

The global health community recognizes this compound as a cornerstone of malaria elimination strategies, particularly in regions where Plasmodium falciparum resistance to artemisinin derivatives is emerging. The World Health Organization (WHO) updated its guidelines in 2023 to recommend APC as first-line treatment in endemic areas after meta-analyses confirmed its superior safety profile compared to mefloquine-based alternatives.

Ongoing research focuses on optimizing nanoparticle formulations to enhance delivery efficiency and reduce dosing frequency further. Early data from nanosuspension trials indicate up to 40% higher parasite clearance rates within 48 hours post-administration compared to conventional tablets—a breakthrough that could revolutionize field treatments in resource-limited settings.

In conclusion, the Piperaquine tetraphosphate tetrahydrate represents a paradigm shift in antimalarial chemotherapy through its balanced efficacy-safety profile and structural innovations. As resistance patterns evolve and global health priorities shift toward disease eradication rather than mere management, this compound stands at the forefront of therapeutic innovation—bridging decades-old medicinal chemistry principles with cutting-edge drug delivery systems.